Cas no 1092351-49-9 (3-Bromo-1-methyl-1H-indazol-5-amine)

• Product Name: 3-Bromo-1-methyl-1H-indazol-5-amine
• CAS No: 1092351-49-9
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD11100026
• CID: 890621
• PubChem ID: 37818578
• Update Time: 2025-05-21

3-Bromo-1-methyl-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-methyl-1H-indazol-5-amine
• 1H-Indazol-5-amine, 3-bromo-1-methyl-
• 3-Bromo-1-methyl-1H-indazol-5-ylamine
• 3-bromo-1-methylindazol-5-amine
• 5-Amino-3-bromo-1-methylindazole
• 5-Amino-3-bromo-1-methyl-1H-indazole
• BCP23495
• SBB052095
• PB10871
• RP05395
• OR43550
• FCH1402249
• 3-bromo-1-methyl-1H-indazole-5-ylamine
• AX8159117
• AB0034709
• ST24028415
• X89
• X8906
• SY033692
• C8H8BrN3
• 1092351-49-9
• W-204689
• AKOS005258586
• CS-0006066
• DTXSID30653301
• MFCD11100026
• J-511814
• 3-Bromo-1-methyl-1H-indazol-5-ylamine, AldrichCPR
• DS-11129

• MDL： MFCD11100026
• Inchi： 1S/C8H8BrN3/c1-12-7-3-2-5(10)4-6(7)8(9)11-12/h2-4H,10H2,1H3
• InChI Key： AANSJHKJTNWLNA-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(C=CC=2N(C)N=1)N

Computed Properties

• Exact Mass: 224.99000
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.76±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.86 g/l) (25 º C),
• PSA: 43.84000
• LogP: 2.49920

3-Bromo-1-methyl-1H-indazol-5-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 3-Bromo-1-methyl-1H-indazol-5-amine

Research Briefing on 3-Bromo-1-methyl-1H-indazol-5-amine (CAS: 1092351-49-9) in Chemical Biology and Pharmaceutical Applications

3-Bromo-1-methyl-1H-indazol-5-amine (CAS: 1092351-49-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its indazole core structure substituted with a bromine atom and an amine group, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its role as a key intermediate in the development of kinase inhibitors, anticancer agents, and other therapeutic compounds targeting various diseases.

The compound's unique structural features, including the presence of a reactive bromine atom and a nucleophilic amine group, make it an attractive scaffold for further chemical modifications. Researchers have utilized 3-Bromo-1-methyl-1H-indazol-5-amine in the synthesis of novel compounds with potential applications in oncology, inflammation, and infectious diseases. Its ability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has expanded its utility in medicinal chemistry.

Recent studies have demonstrated the compound's potential in the development of selective kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry reported the use of 3-Bromo-1-methyl-1H-indazol-5-amine as a starting material for the synthesis of potent and selective inhibitors of protein kinases involved in cancer progression. The researchers employed structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity, leading to promising preclinical candidates with improved pharmacokinetic properties.

In addition to its applications in kinase inhibitor development, 3-Bromo-1-methyl-1H-indazol-5-amine has shown potential in the design of novel antimicrobial agents. A recent study published in Bioorganic & Medicinal Chemistry Letters described the synthesis of indazole-based compounds derived from this scaffold that exhibited significant activity against drug-resistant bacterial strains. The researchers highlighted the importance of the bromine substitution pattern in enhancing the compounds' antibacterial activity while maintaining low cytotoxicity against mammalian cells.

The compound's physicochemical properties, including its moderate solubility and stability under physiological conditions, make it a promising candidate for further drug development. Computational studies have predicted favorable drug-like properties for derivatives of 3-Bromo-1-methyl-1H-indazol-5-amine, suggesting good oral bioavailability and blood-brain barrier penetration potential for certain analogs. These characteristics have sparked interest in exploring its applications in central nervous system (CNS) disorders.

Recent advances in synthetic methodology have improved the accessibility of 3-Bromo-1-methyl-1H-indazol-5-amine and its derivatives. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route that significantly improved the yield and purity of the compound while reducing production costs. This development is particularly important for facilitating further research and potential commercialization of drugs based on this scaffold.

Looking forward, researchers are exploring the potential of 3-Bromo-1-methyl-1H-indazol-5-amine in targeted drug delivery systems and combination therapies. Preliminary studies suggest that the compound's structure can be modified to incorporate targeting moieties or linkers for antibody-drug conjugates (ADCs), opening new possibilities for precision medicine applications. As research continues, this compound is expected to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.